13,14-epoxy Travoprost

• Molecular Formula: C26H35F3O7
• Molecular Weight: 516.5 g/mol
• InChI: InChI=1S/C26H35F3O7/c1-15(2)35-22(33)11-6-4-3-5-10-18-19(30)13-20(31)23(18)25-24(36-25)21(32)14-34-17-9-7-8-16(12-17)26(27,28)29/h3,5,7-9,12,15,18-21,23-25,30-32H,4,6,10-11,13-14H2,1-2H3/b5-3-/t18-,19-,20+,21-,23+,24?,25?/m0/s1
• InChIKey: BGPCWSPTSAFVAF-WGHXRLKOSA-N

13,14-Epoxy Travoprost: A Critical Impurity Reference Standard for Travoprost API Quality Control and Method Validation

13,14-Epoxy Travoprost (also known as 13,14-epoxy Fluprostenol isopropyl ester) is a fully characterized, diastereomeric epoxy impurity generated during the synthesis of the prostaglandin F2α analogue Travoprost [1]. It is primarily supplied as a high-purity reference standard, compliant with regulatory guidelines, for use in analytical method development, validation (AMV), and quality control (QC) applications for the active pharmaceutical ingredient (API) Travoprost . As a key impurity, it plays a critical role in establishing the purity and safety profile of the final drug product, but it is not intended for therapeutic or diagnostic use .

1 Diastereomeric impurity standard for Travoprost analytical methods

2 Certified 4:96 epoxide mixture with 100.0% HPLC purity

3 Supplied in methyl acetate solution; ready for LC/UV/LC-MS workflows

• [1] PeptideDB. 13,14-epoxy Travoprost. Product DataBase. View Source

Why Travoprost API Impurity Profiling Demands a Specific, Characterized 13,14-Epoxide Standard

Generic 'epoxy' or 'impurity' references cannot substitute for 13,14-epoxy Travoprost due to its unique chemical identity as a specific process-related impurity with defined diastereomeric composition . Regulatory guidelines for API quality control mandate the use of well-characterized impurity standards for method validation, system suitability, and the accurate quantitation of specific related substances [1]. The 13,14-epoxy impurity is a known degradation product or synthetic byproduct, and its presence must be controlled to meet pharmacopeial specifications [2]. Using an uncharacterized or structurally dissimilar standard would lead to inaccurate quantification, potentially causing batch rejection or, conversely, failing to identify a critical impurity, thus compromising drug safety and regulatory compliance.

Target Standard

13,14‑epoxy Travoprost

Epoxide-containing diastereomeric mixture; MW 516.55; CAS 2557327‑99‑6; defined UV and TLC identity

Required for impurity profiling and method validation

Common Substitute

Travoprost API or other FP analogs

Lacks the C13‑C14 epoxide ring; different molecular weight, retention, and fragmentation; single enantiomer

Cannot reproduce epoxide-specific chromatographic or mass spectrometric signals; substitution risks regulatory misidentification

• [1] SynZeal. Travoprost Epoxide Derivative 1. Supplied with detailed characterization data compliant with regulatory guideline. View Source
• [2] Asendrych-Wicik K, et al. Trends in development and quality assessment of pharmaceutical formulations - F2α analogues in the glaucoma treatment. Eur J Pharm Sci. 2023 Jan 1;180:106315. (Referencing impurity profiling importance). View Source

Quantitative Differentiation of 13,14-Epoxy Travoprost: A Comparative Analysis for Impurity Profiling

Defined Diastereomeric Ratio vs. Unspecified Epoxide Mixtures for Accurate HPLC Quantification

13,14-epoxy Travoprost is supplied as a precisely defined 4:96 diastereomeric mixture of epoxides . In contrast, generic or unspecified 'epoxy impurity' standards lack this critical composition data. This defined ratio ensures consistent chromatographic behavior, enabling accurate and reproducible quantification of the 13,14-epoxy impurity in Travoprost API batches via HPLC . The specific diastereomeric composition is essential for method validation, as it directly impacts the resolution and relative retention times of the impurity peaks, a parameter not guaranteed by a non-specific standard .

MW & Formula

Head-to-head

Target: 516.55 g/mol (C26H35F3O7) API: 500.55 g/mol (C26H35F3O6) Δ: +16.00 Da

Confirms epoxide-related mass shift for unambiguous LC‑MS identification

High‑resolution MS verification recommended

Evidence Dimension	Diastereomeric Composition
Target Compound Data	Defined 4:96 diastereomeric mixture
Comparator Or Baseline	Unspecified Epoxide Impurity Standard: Unknown or variable diastereomeric ratio
Quantified Difference	Provides a fixed, quantifiable ratio (4:96) vs. an undefined or unknown ratio, ensuring batch-to-batch consistency in analytical methods.
Conditions	Standardized analytical reference material characterization; applicable to HPLC and UPLC method development and validation .

Why This Matters

A defined diastereomeric ratio is a prerequisite for validated HPLC methods used in pharmaceutical QC, directly impacting the accuracy of impurity quantification for regulatory submission.

Regulatory-Compliant Characterization Data vs. Minimal Purity Reporting for Reference Standard Procurement

13,14-epoxy Travoprost standards from reputable suppliers are provided with comprehensive characterization data, including IR, MS, UV, HPLC purity (≥95%), and TLC [1]. This is in stark contrast to many generic impurities that may only offer a stated purity and basic molecular formula. The detailed characterization is compliant with USP and EP guidelines for reference standards, ensuring traceability and suitability for analytical method validation (AMV) and Quality Control (QC) [2].

Diastereomeric Ratio

Specification review

Ratio4:96

TypeDiastereomeric mixture

APISingle enantiomer

Defined ratio enables system suitability testing in chiral methods

Supplier‑certified ratio; confirm in CoA

Evidence Dimension	Analytical Characterization and Regulatory Compliance
Target Compound Data	Full characterization: IR, MS, UV, HPLC purity (≥95%), TLC; compliant with USP/EP guidelines for reference standards [2].
Comparator Or Baseline	Generic Impurity Standard: Typically only provides stated purity and molecular formula; may lack full characterization or regulatory compliance documentation.
Quantified Difference	100% (full suite) vs. 33% (purity only) of key characterization parameters, reducing method development time and regulatory risk.
Conditions	Analytical method development and validation for Travoprost API and finished product testing [1].

Why This Matters

For pharmaceutical QC and ANDA submissions, using a fully characterized, regulatory-compliant reference standard is a mandatory requirement to demonstrate method specificity and accuracy.

• [1] Santa Cruz Biotechnology. 13,14-epoxy Travoprost COA Sample. Includes IR, MS, UV, HPLC purity (100%), TLC data. View Source
• [2] SynZeal. Travoprost Epoxide Derivative 1. Supplied with detailed characterization data compliant with regulatory guideline. Can be used as reference standards and further traceability against pharmacopeial standards (USP or EP). View Source

Lack of Documented Pharmacological Activity vs. Parent Compound's Potent FP Agonism

Unlike the parent compound, Travoprost, which is a potent and selective FP prostaglandin receptor agonist with an EC50 of 3.6 nM [1], the specific enantiomers of 13,14-epoxy Travoprost have not been extensively studied for pharmacological activity . This lack of documented agonism at the FP receptor is a critical differentiator. While Travoprost is a therapeutic prodrug, 13,14-epoxy Travoprost is an impurity without intended therapeutic benefit, confirming its designated use as a reference standard and not an active pharmaceutical ingredient.

UV & TLC Identity

Method context

λmax222 nm, 276 nm

TLC Rf0.37 (silica gel, EtOAc, H2SO4)

Orthogonal identity checks support routine QC differentiation from API

276 nm band is characteristic of the epoxide

Evidence Dimension	FP Prostaglandin Receptor Agonism
Target Compound Data	No published EC50 or functional activity at FP receptor; pharmacology not extensively studied .
Comparator Or Baseline	Travoprost (Parent API): EC50 = 3.6 nM (potent FP receptor agonist) [1].
Quantified Difference	No quantifiable agonism reported vs. low nanomolar potency for the parent drug.
Conditions	In vitro FP receptor binding and functional assays [1].

Why This Matters

This negative data reinforces that 13,14-epoxy Travoprost is an analytically defined impurity and not a substitute for the active drug, guiding procurement toward its proper application as a reference standard.

• [1] Hellberg MR, et al. Preclinical efficacy of travoprost, a potent and selective FP prostaglandin receptor agonist. J Ocul Pharmacol Ther. 2001;17(5):421-32. PMID: 11765147. View Source

Primary Application Scenarios for 13,14-Epoxy Travoprost in Analytical and Pharmaceutical Development

Pharmaceutical Quality Control (QC) of Travoprost API and Ophthalmic Formulations

As a fully characterized reference standard, 13,14-epoxy Travoprost is essential for routine QC testing of Travoprost drug substance and drug product batches. It is used to identify and quantify this specific process-related impurity by HPLC, ensuring the API meets purity specifications (e.g., ≤0.1% or ≤0.5%) as required by pharmacopeial monographs and ICH guidelines .

Analytical Method Development and Validation (AMV) for ANDA Submissions

This compound is a critical reagent for developing and validating stability-indicating HPLC or UPLC methods. It is used to determine system suitability, establish method specificity by confirming resolution from the main Travoprost peak, and perform forced degradation studies to assess the drug's stability profile [1]. The availability of a defined diastereomeric mixture (4:96) ensures method robustness and transferability .

Reference Standard for Traceability and Pharmacopeial Compliance

13,14-epoxy Travoprost serves as a secondary or working reference standard, traceable to official pharmacopeial standards (USP or EP) upon proper characterization . This traceability is a cornerstone of analytical data integrity and is mandatory for regulatory submissions in major markets, supporting the demonstration of product safety, quality, and efficacy.

Application

Selection Property

Validation Focus

Travoprost impurity profiling method development

Certified purity (100.0%) and known 4:96 diastereomeric ratio

System suitability, robustness, and LOQ/LOD for epoxide impurity

QC lot release and forced degradation studies

Distinct λmax (276 nm) and TLC Rf (0.37)

Stability‑indicating impurity limits and identity confirmation

LC‑MS/MS impurity identification in biological matrices

Molecular ion [M+Na]+ at m/z 539.0; +16 Da shift vs. API

Mass calibration, matrix effect evaluation, and metabolite profiling

• [1] SynZeal. Travoprost Epoxide Derivative 1. Used for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA. View Source